Cas no 216159-03-4 (4-bromo-2-fluorobenzene-1-sulfonyl chloride)

• Product Name: 4-bromo-2-fluorobenzene-1-sulfonyl chloride
• CAS No: 216159-03-4
• MF: C₆H₃BrClFO₂S
• MW: 273.507222414017
• MDL: MFCD01090993
• CID: 66942
• PubChem ID: 253661922
• Update Time: 2025-11-01

4-bromo-2-fluorobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluorobenzenesulfonyl chloride
• 4-Bromo-2-fluorobenzenesulphonyl chloride
• 2-fluoro-4-bromobenzenesulfonyl chloride
• 2-Fluoro-4-bromobenzenesulfonylchloride
• 4-bromo-2-fluorobenzene-1-sulfonyl chloride
• 4-bromo-2-fluoro-benzenesulfonyl Chloride
• (4-bromo-2-fluorophenyl)chlorosulfone
• Benzenesulfonyl chloride, 4-bromo-2-fluoro-
• PubChem5065
• KSC201O8L
• Jsp004392
• XNYBZLRIUHNRQY-UHFFFAOYSA-N
• ANW
• BUTTPARK 147\11-41
• 4-Bromo-2-fluorobenzenesulphonyl chloride 99%
• 4-Bromo-2-fluorobenzenesulphonylchloride99%
• 4-BroMo-2-fluorobenzenesulfonyl chloride 97%
• 4-Bromo-2-fluorobenzenesulfonylchloride
• FT-0617771
• DTXSID80371265
• 4-Bromo-2-fluorobenzenesulfonyl chloride, 97%
• 4-bromo-2-fluorobenzene sulfonyl chloride
• EN300-71429
• B3698
• CS-W022095
• AKOS000129630
• AM83063
• 4-Bromo-2-fluorophenylsulfonyl chloride
• 4-bromo-2-fluorobenzene-l-sulfonyl chloride
• 216159-03-4
• A815531
• DS-1674
• MFCD01090993
• 4-bromo-2-fluorophenyl sulphonyl chloride
• J-014178
• SCHEMBL121016
• 4-Bromo-2-fluoro benzenesulfonyl chloride
• DB-066573

• MDL： MFCD01090993
• Inchi： 1S/C6H3BrClFO2S/c7-4-1-2-6(5(9)3-4)12(8,10)11/h1-3H
• InChI Key： XNYBZLRIUHNRQY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 271.87100
• Monoisotopic Mass: 271.871
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5

Experimental Properties

• Color/Form: White or cream colored solid
• Density: 1.867±0.06 g/cm3(Predicted)
• Melting Point: 63.0 to 67.0 deg-C
• Boiling Point: 84°C 0,5mm
• Flash Point: 84°C/0.5mm
• Refractive Index: 1.449
• Solubility: soluble in Toluene
• PSA: 42.52000
• LogP: 3.59650
• Solubility: React with water
• Sensitiveness: Moisture Sensitive

4-bromo-2-fluorobenzene-1-sulfonyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S22-S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• HazardClass：8
• PackingGroup：II
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 4-bromo-2-fluorobenzene-1-sulfonyl chloride

Introduction to 4-bromo-2-fluorobenzene-1-sulfonyl chloride (CAS No. 216159-03-4) and Its Applications in Modern Chemical Biology

4-bromo-2-fluorobenzene-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 216159-03-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its versatile structural features and reactivity. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, including pharmaceuticals and agrochemicals. Its unique combination of a bromine substituent at the 4-position and a fluorine atom at the 2-position, along with a sulfonyl chloride functional group at the 1-position, makes it a valuable building block for further chemical modifications.

The sulfonyl chloride moiety in 4-bromo-2-fluorobenzene-1-sulfonyl chloride is particularly noteworthy, as it readily participates in nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. This property has been leveraged in the development of novel drug candidates, where sulfonylated compounds have shown promise in targeting various biological pathways. The presence of both bromine and fluorine atoms provides additional handles for further functionalization, enabling chemists to tailor the compound's properties for specific applications.

Recent advancements in medicinal chemistry have highlighted the importance of halogenated aromatic sulfonyl chlorides like 4-bromo-2-fluorobenzene-1-sulfonyl chloride in the design of small-molecule inhibitors. For instance, studies have demonstrated that such compounds can be effective in modulating enzyme activity by serving as transition-state analogs or by competing with natural substrates. The bromine atom, in particular, has been shown to enhance binding affinity when incorporated into drug-like molecules, while the fluorine atom can influence metabolic stability and pharmacokinetic properties.

In addition to its pharmaceutical applications, 4-bromo-2-fluorobenzene-1-sulfonyl chloride has found utility in materials science and catalysis. The sulfonyl chloride group can be converted into sulfonamides or sulfonates, which are key components in polymer synthesis and liquid crystal displays. The fluorinated aromatic ring also contributes to the compound's electronic properties, making it suitable for use in organic electronic devices. Furthermore, the reactivity of this compound has been exploited in transition-metal-catalyzed cross-coupling reactions, which are fundamental to constructing complex molecular architectures.

The synthesis of 4-bromo-2-fluorobenzene-1-sulfonyl chloride typically involves the sulfonylation of 4-bromo-2-fluoroanisole followed by conversion to the sulfonyl chloride derivative. This process highlights the compound's role as a downstream product of well-established synthetic routes. The availability of high-purity 4-bromo-2-fluorobenzene-1-sulfonyl chloride (CAS No. 216159-03-4) from reputable suppliers ensures that researchers can reliably incorporate this intermediate into their synthetic schemes without concerns about impurities or side reactions.

One notable application of 4-bromo-2-fluorobenzene-1-sulfonyl chloride is in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. By modifying the aromatic core with various substituents, chemists can fine-tune the binding interactions with target kinases. The combination of bromine and fluorine atoms allows for precise control over electronic and steric effects, which are essential for achieving high selectivity and potency. Recent publications have showcased derivatives of this compound that exhibit impressive inhibitory activity against mutant forms of kinases associated with drug-resistant cancers.

The role of halogenated sulfonyl chlorides in drug discovery has been further underscored by their use in fragment-based drug design. These compounds often serve as starting points for generating libraries of diverse molecules that can be screened for biological activity. The modular nature of 4-bromo-2-fluorobenzene-1-sulfonyl chloride (CAS No. 216159-03-4) allows chemists to rapidly explore different chemical space, accelerating the identification of lead compounds for further optimization.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential hits derived from 4-bromo-2-fluorobenzene-1-sulfonyl chloride. By leveraging molecular docking algorithms, researchers can predict how different derivatives will interact with biological targets, thereby guiding experimental efforts more efficiently. This approach has been particularly valuable in identifying novel scaffolds that may not have been discovered through traditional synthetic methods alone.

The environmental impact of using 4-bromo-2-fluorobenzene-1-sulfonyl chloride also warrants consideration. While sulfonyl chlorides can be reactive intermediates, modern synthetic strategies emphasize minimizing waste and improving atom economy. Green chemistry principles have been applied to develop more sustainable processes for producing this compound, ensuring that its use aligns with broader efforts to reduce environmental footprints.

In conclusion, 4-bromo-2-fluorobenzene-1-sulfonyl chloride (CAS No. 216159-03-4) is a multifaceted compound with significant applications across multiple domains of chemical biology and materials science. Its unique structural features make it an indispensable tool for synthetic chemists working on pharmaceuticals, agrochemicals, and advanced materials. As research continues to uncover new uses for this intermediate, its importance is likely to grow further, solidifying its place as a cornerstone of modern chemical innovation.